Cas no 133950-66-0 (3-indoxyl caprylate)

• Product Name: 3-indoxyl caprylate
• CAS No: 133950-66-0
• MF: C₁₆H₂₁NO₂
• MW: 259.3434445858
• CID: 899860
• PubChem ID: 14821423
• Update Time: 2025-04-19

3-indoxyl caprylate Chemical and Physical Properties

Names and Identifiers

• 3-indoxyl caprylate
• 3-INDOXYL OCTANOATE
• caprylate d'indoxyle
• Y-CAPRYLATE
• 1H-indol-3-yloctanoate
• SCHEMBL1121806
• 1H-indol-3-yl octanoate
• MFCD04972083
• 133950-66-0
• I-5690
• FD10326

• MDL： MFCD04972083
• Inchi： 1S/C16H21NO2/c1-2-3-4-5-6-11-16(18)19-15-12-17-14-10-8-7-9-13(14)15/h7-10,12,17H,2-6,11H2,1H3
• InChI Key： AAJGQCIQSZVTAL-UHFFFAOYSA-N
• SMILES： O(C1=CNC2C=CC=CC1=2)C(CCCCCCC)=O

Computed Properties

• Exact Mass: 259.15700
• Monoisotopic Mass: 259.157228913g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 8
• Complexity: 280
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 42.1Ų

Experimental Properties

• Density: 1.087±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Insuluble (7.8E-3 g/L) (25 ºC),
• PSA: 42.09000
• LogP: 4.43380

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles